The aim of the present study is to investigate the dissolving ability of a cellulosic substrate using a derivatization method, i.e. cellulose tricarbanilation and the follow-up by dynamic light scattering (DLS), for particle size measurement. The dissolving behavior of six commercial pulps, selected for their different nature and properties, were compared to the Fock test, and the analysis was completed by other methods for substrate characterization: crystallinity (XRD), DPv (in CuED), sugar analysis, molecular weight distribution (MWD) of cellulose by HPSEC-multidetectors (done on the cellulose tricarbanilates), and solubility in NaOH:urea:water. The proposed carbanilation/DLS method resulted practical and suitable for evaluating the dissolving ability of the different pulps – including hemicelluloses-containing kraft pulps – and allowed to discriminate the samples, contrary to the Fock test. Comparison and assessment of the relevance of the different methods are finally discussed.

The structure of the bamboo node obviously differs from that of the internode and largely affects the mechanical properties of bamboo. However, the node structure of moso bamboo, an important economic and ecologic bamboo species, was still unclear. Thus, in this study, the 3D structural changes of the vascular bundle (VB) in the moso bamboo node were visualized and quantified. The compressive properties and failure mechanisms of the bamboo node were discussed based on the structural changes. The results showed that the horizontal VB in bamboo node was classified into three types: branching, cross-linking, and thickening. The cross-sectional area of the vertical VB in bamboo node increased, and the vertical VBs shifted to the outer side after passing through the node. Due to the “wire hoop” effect of the horizontal VBs, the longitudinal compressive strength of the node was greater than that of the internode. The deflection of VBs caused slippage between VBs and resulted in the decrease of the node’s transversal compressive strength. This research provided key information for a deeper understanding of the structure and mechanical properties of bamboo for potential applications.

The biological deterioration of archaeological wood under oxygen-limited conditions varies due to the limited activities of microorganisms. It is essential to expand the knowledge of the degradation types and the status of archaeological monuments for selecting the proper consolidates. The physical, chemical, and anatomical properties of approximately 600–650 year old archaeological oak collected from an archaeological site in Iasi-Romania were analysed to assess the quality and to identify the degradation types. The results were compared with similar tests on recently-cut oak. X-ray photoelectron spectroscopy (XPS) revealed the presence of more lignin-related peaks in the archaeological oak, which likely reflected the degradation of the wood carbohydrates as evidenced by the decreased oxygen-to-carbon ratio C ox/C non-ox. The differences in cellulose crystallinity were not significant suggesting that any cellulose degradation occurred in the amorphous regions. This was also reflected in the dynamic water vapor sorption analysis where the differences in sorption isotherms and hysteresis of archaeological and recently-cut oaks were marginal. Microscopic analysis of the oak cells illustrated bacterial degradation patterns, while the field emission scanning electron microscopy (FESEM) showed the presence of erosion bacteria in the archaeological oak collected from the site with low oxygen conditions.

Decay process of wood of Japanese white birch [Betula platyphylla Sukaczev var. japonica (Miq.) H. Hara] tree by Inonotus obliquus (Fr.) Pilát was clarified by using the regression model in wood color and chemical components as a function of height position (1, 2, 3, and 4 m above the ground), wood type (sound wood and decayed wood), and their interactions, and anatomical observations. The 3 m height position, at which a sclerotium of I. obliquus was found, showed the highest decayed area percentage among four height positions. By the results of two-way analysis of variance, wood type affected all color indice. In addition, all factors (height position, wood type, and their interaction) were significant in all wood chemical components except for Klason lignin and hemicellulose. In the wood of the reaction zone, some substances were formed in the lumens of many vessels and a few wood fibers. Based on the results, we proposed the decay process of I. obliquus in naturally grown Japanese white birch, and the proposed process will contribute to a full understanding of the interactions between I. obliquus and Japanese white birch in the future.

Variation in anatomical features of the culm wall namely the shape and size distributions of vascular bundles between different genera and species of bamboo is not well understood due to the cumbersome task of manual measurements. Using machine learning methodology, this work presents a universal vascular bundle detection model for rapid, reliable, and automatic characterization of vascular bundles in culm cross sections of 213 species across 23 genera of Chinese bamboos. The number of vascular bundles and the fiber sheath area have positive linear correlations with the outer circumference and the wall thickness, respectively. The distribution density of vascular bundles has a decay exponential correlation with the outer circumference and the wall thickness. The average fiber volume fraction was 35.2 % ± 7 % with relatively small variation between species. Bamboo species could be grouped into three categories based the endodermis to epidermis distribution pattern of radial and tangential length of vascular bundles, two categories of radial-to-tangential ratio and four categories of fiber sheath area distribution pattern. Implications on bamboo classification, structural and pulp/paper applications were discussed. The findings from this study provide groundwork for the establishment of a unified, authoritative and objective bamboo classification system based on the vascular tissue morphology.

The incorporation of nano-particles into coatings to protect wood against UV light has tremendous potential for improving coating performance. However, the understanding of the mechanisms by which these particles function on wood surfaces remains limited. The distribution and potential chemical interactions between alpha Fe2O3 and wood were studied. The ability of different sizes of Fe2O3 particles to intercept various wavelengths of light was assessed using ultraviolet/visible (UV–vis) spectroscopy using TiO2 and ZnO particles for comparison. All particles intercepted UV light, but α-Fe2O3 also intercepted a portion of the visible spectrum which might help explain its better performance. Scanning electron microscopy/energy dispersive X-ray spectroscopy (SEM-EDS) analysis of α-Fe2O3 nano-particle distribution on different wood orientations of radiata pine (Pinus radiata D. Don) and shining gum (Eucalyptus nitens) showed that iron particles were uniformly distributed on both pine and shining gum, but provided better UV protection to the more permeable radiata pine surfaces. Characterization of chemical interactions between α-Fe2O3 and isolated lignin and cellulose by Fourier Transform Infrared Spectroscopy (FTIR) suggested substantial interactions between these particles and lignin components, but little interaction with cellulose. The results suggest that the role of nano-particles in the UV protection of wood surface is to intercept and disperse the light energy while interacting with the wood.

To address the low accuracy of non-destructive detection of moisture content (MC) of logs (especially in small diameters) by ground penetrating radar (GPR) signals, the MC of 10–15 cm diameter spruce, Manchurian ash, and white birch logs were predicted using the time-frequency parameters of the GPR signals and a back-propagation neural network (BPNN) model. B-scan signals were obtained using tree radar on the barks of discs selected from fresh green logs. Then, 31 time-frequency parameters from the B-scan signals were optimised using the least absolute shrinkage and selection operator (Lasso) and principal component analysis (PCA). Finally, the log MCs of the single and hybrid models was predicted using the BPNN. The accuracy of the least absolute shrinkage and selection operator and back-propagation neural network (Lasso-BP) were higher than those of the principal component analysis and back-propagation neural network (PCA-BP), and the BPNN. The individual species and hybrid models both have good predictive capability; when the log MC is below 20%, the maximum residual errors are relatively small, almost within 6% and 10%, respectively. These models significantly improve the accuracy of non-destructive detection of log MC and are beneficial for efficient wood processing.

The high polymer and low wood content of current transparent wood has limitation in the mechanical strength and hence obstruct green sustainable transition of the building industry. In this study, a novel method for manufacturing transparent wood was reported by minimizing the usage of polyethylene glycol using partial impregnation followed by a densification approach. The delignified wood was firstly partially impregnated by polyethylene glycol, and subsequently compressed to eliminate pores for the compressed transparent wood, providing the strong hydrogen bonds and dense structures for transparent wood. The wood content of the novel compressed transparent wood was dramatically increased to 64%, compared with the uncompressed transparent wood of 25%. Additionally, the obtained compressed transparent wood demonstrated satisfactory optical transmittance, suitable thermal energy storage, and superior mechanical strengths owing to the formation of densely packed microstructures. This novel, sustainable, and low-cost transparent wood was easy to be manufactured while having increased mechanical and energy-saving characteristics compared to those available in the existing market.

The degradation of lignin can generate a variety of products with diverse applications. Lignin is abundant on earth; however, its high molecular weight and stable properties impede its development. Currently, acid-catalyzed degradation of lignin is a relatively common and promising catalytic method, particularly DES catalytic degradation, which is not only environmentally friendly but also features an excellent degradation effect. This report discusses the degradation mechanism and effect of the formic acid-choline chloride DES system for the degradation of alkaline lignin. According to fourier transform infrared spectroscopy (FTIR) and 1H-NMR spectroscopy, it is evident that the phenolic hydroxyl content of lignin increases after degradation, which indicates the cleavage of β-O-4′ ether bonds in the macromolecular structure. Gel permeation chromatography (GPC) was employed to determine the molecular weight of degraded lignin, and regenerated lignin with low molecular weight and low dispersibility was obtained. The minimum average molecular weight (M w ) was 2.3 × 103 g/mol. During the depolymerization process, it was also discovered that the repolymerization and degradation reactions formed a competitive relationship. The lignin oil contained primarily propanoic acid ethyl ester, acetic acid butyl ester, 2-methoxy-4-propyl phenol, 2-methoxy phenol, and apocynin, as determined by GC-MS.

Thermally modified timber (TMT) reduces hygroscopicity, increases dimensional stability, and decay resistance. Although there is a substantial amount of research on heat-treated wood, investigations on the sensitivity of cell wall swelling behavior to water variation are limited. Therefore, this study focused on the swelling behavior of TMT from cellular and chemical perspectives. The effects of heat treatment on the hygroscopicity and swelling behavior of the wood cell walls were studied using dynamic vapor sorption and confocal laser scanning microscopy. Changes in the chemical composition and cellulose crystallinity were studied using attenuated total reflectance Fourier transform infrared spectroscopy (ATR-FTIR) and X-ray diffraction. The results revealed that the hygroscopic swelling of latewood significantly decreased with increasing treatment temperature, reducing the anisotropy of the wood cell swelling. The hygroscopicity of wood was reduced by heat treatment, and a clear decrease in hysteresis was observed at elevated treatment temperatures. The FTIR spectra indicated that both hemicellulose and lignin were degraded. The crystallinity and lateral size of the cellulose increased after heat treatment. Similar changes in the chemical composition and crystallinity of cellulose were observed in the latewood and earlywood.